2-Bromo-3-ethoxy-6-fluorophenylboronic acid

• IUPAC Name: (2-bromo-3-ethoxy-6-fluorophenyl)boronic acid
• InChI: InChI=1S/C8H9BBrFO3/c1-2-14-6-4-3-5(11)7(8(6)10)9(12)13/h3-4,12-13H,2H2,1H3
• InChI Key: XMTOUDRCWLYEHL-UHFFFAOYSA-N
• Canonical SMILES: B(C1=C(C=CC(=C1Br)OCC)F)(O)O
• Molecular Formula: C8H9BBrFO3
• DSSTOX Substance ID: DTXSID30584580
• Molecular Weight: 262.87 g/mol
• CAS RN: 849052-19-3

Description

2-Bromo-3-ethoxy-6-fluorophenylboronic acid is a specific reagent used in medicinal chemistry and drug development. It has a molecular formula of C8H9BBrFO3 and an average mass of 262.869 Da.

Synthesis Analysis

This compound has high utility in Suzuki-Miyaura cross-coupling reactions, contributing to the synthesis of bioactive compounds targeted towards disease treatment, including various cancers. It has also been used in the synthesis of novel liquid crystalline fluorobiphenylcyclohexenes and difluoroterphenyls.

Molecular Structure Analysis

The molecular structure of 2-Bromo-3-ethoxy-6-fluorophenylboronic acid includes a bromine atom, an ethoxy group, and a fluorine atom attached to a phenyl ring, which is further connected to a boronic acid group.

Chemical Reactions Analysis

As a boronic acid derivative, this compound is known to participate in Suzuki-Miyaura cross-coupling reactions. These reactions are widely used in organic chemistry for the formation of carbon-carbon bonds, a key step in the synthesis of many complex organic molecules.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 262.87 g/mol. It has a hydrogen bond donor count of 2 and a hydrogen bond acceptor count of 4. The compound has a rotatable bond count of 3. Its exact mass is 261.98122 g/mol and its monoisotopic mass is also 261.98122 g/mol. The topological polar surface area of the compound is 49.7 Ų.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Application : 2-Bromo-3-ethoxy-6-fluorophenylboronic Acid is used as a specific reagent in medicinal chemistry and drug development.
• Method : It is particularly useful in Suzuki-Miyaura cross-coupling reactions, which are used to synthesize bioactive compounds.
• Results : These bioactive compounds are targeted towards disease treatment, including various cancers.

Catalytic Protodeboronation

• Application : 2-Bromo-3-ethoxy-6-fluorophenylboronic Acid can be used in the catalytic protodeboronation of pinacol boronic esters.
• Method : This process involves a radical approach to catalyze the protodeboronation of 1°, 2°, and 3° alkyl boronic esters.
• Results : The protodeboronation was used in the formal total synthesis of δ-®-coniceine and indolizidine 209B.

Synthesis of Liquid Crystalline Fluorobiphenylcyclohexenes and Difluoroterphenyls

• Application : 2-Bromo-3-ethoxy-6-fluorophenylboronic Acid can be used in the synthesis of novel liquid crystalline fluorobiphenylcyclohexenes and difluoroterphenyls.
• Method : This process involves palladium-catalyzed cross-couplings.
• Results : The resulting compounds are used in the development of new materials with unique properties.

Preparation of Phenylboronic Catechol Esters

• Application : 2-Bromo-3-ethoxy-6-fluorophenylboronic Acid can be used in the preparation of phenylboronic catechol esters.
• Method : This process involves the reaction of the boronic acid with catechol to form the ester.
• Results : The resulting esters are promising anion receptors for polymer electrolytes.

Future Directions

The future directions of this compound could involve its use in the synthesis of more complex organic molecules, given its utility in Suzuki-Miyaura cross-coupling reactions. It could also find applications in the development of new drugs and medicinal compounds.